N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide

• IUPAC Name: N-(5-methyl-[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C18H15N5O/c1-12-19-15-10-6-5-9-14(15)17-21-18(22-23(12)17)20-16(24)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,20,22,24)
• InChI Key: YUUZVUYDXOPVKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C3=NC(=NN13)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol

Description

N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide, also known as TQ-A, is a novel compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. TQ-A is a member of the triazoloquinazoline family of compounds, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In

Mechanism of Action

The exact mechanism of action of N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway, which plays a key role in regulating inflammation and immune responses. N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide has been shown to possess a range of other biochemical and physiological effects. Studies have demonstrated that N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells, suggesting that it may have potential as an anticancer agent. N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide has also been shown to possess antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide is its relatively simple synthesis method, which makes it readily accessible for laboratory experiments. However, one of the limitations of N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide is its low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide. One area of interest is the compound's potential as an anticancer agent, and further studies are needed to elucidate its mechanism of action in this context. Additionally, more research is needed to explore the compound's potential as a treatment for inflammatory diseases and its antimicrobial properties. Finally, the development of more soluble forms of N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide could expand its potential applications in laboratory experiments and clinical settings.
Conclusion:
In conclusion, N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide is a novel compound with potential therapeutic applications in a range of areas, including inflammation, cancer, and infectious diseases. While there is still much to learn about the compound's mechanism of action and potential applications, the research conducted thus far suggests that N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide is a promising candidate for further study.

Synthesis Methods

The synthesis of N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide involves a multi-step process that starts with the reaction of 5-methyl-1H-1,2,4-triazole with 2-chloro-N-phenylacetamide in the presence of a base catalyst. The resulting intermediate is then subjected to a cyclization reaction using a palladium catalyst to yield N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide. The purity of the final product is typically assessed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's anti-inflammatory properties. In a study published in the Journal of Pharmacology and Experimental Therapeutics, N-(5-methyl[1,2,4]triazolo[1,5-c]quinazolin-2-yl)-2-phenylacetamide was shown to inhibit the production of pro-inflammatory cytokines in vitro and in vivo, suggesting that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.